Cas no 3619-20-3 (Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide)

• Product Name: Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide
• CAS No: 3619-20-3
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 1474515
• PubChem ID: 562881
• Update Time: 2025-06-08

Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide
• CS-0367682
• Acethydrazide, 2-(4-tolylsulfonylamido)-
• N-(2-hydrazinyl-2-oxoethyl)-4-methylbenzenesulfonamide (non-preferred name)
• N-(2-Hydrazino-2-oxoethyl)-4-methylbenzenesulfonamide #
• AKOS000678555
• SR-01000596931
• STK727772
• Oprea1_568803
• SR-01000596931-1
• SCHEMBL11578860
• SB86611
• N-Hydrazinocarbonylmethyl-4-methyl-benzenesulfonamide
• N-(2-hydrazinyl-2-oxoethyl)-4-methylbenzenesulfonamide
• (N-(p-Tolylsulfonyl)glycyl)hydrazine
• 3619-20-3
• Oprea1_694076
• N-[(HYDRAZINECARBONYL)METHYL]-4-METHYLBENZENE-1-SULFONAMIDE
• GXVQCCUNWGRZNL-UHFFFAOYSA-N

• MDL： MFCD00453111
• Inchi： 1S/C9H13N3O3S/c1-7-2-4-8(5-3-7)16(14,15)11-6-9(13)12-10/h2-5,11H,6,10H2,1H3,(H,12,13)
• InChI Key： GXVQCCUNWGRZNL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(NN)=O)(=O)=O

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 110Ų

Additional information on Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide

Comprehensive Overview of Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide (CAS No. 3619-20-3)

Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide (CAS No. 3619-20-3) is a specialized organic compound widely utilized in pharmaceutical research, biochemical applications, and material science. This compound, often referred to as tosyl glycine hydrazide, belongs to the class of sulfonamide derivatives, which are known for their versatility in synthetic chemistry. Its unique structure, featuring a hydrazide functional group, makes it a valuable intermediate in the synthesis of peptides, heterocycles, and other bioactive molecules.

In recent years, the demand for Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide has surged due to its role in drug discovery and bioconjugation. Researchers are particularly interested in its ability to form stable linkages with carbonyl groups, enabling the development of targeted therapeutics and diagnostic agents. With the rise of personalized medicine and biomarker detection, this compound has gained attention for its potential in creating proteomics tools and enzyme inhibitors.

The compound’s CAS No. 3619-20-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in organic synthesis. Its applications extend to polymer chemistry, where it serves as a cross-linking agent or modifier for enhancing material properties. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable synthesis methods.

One of the trending topics related to Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide is its use in click chemistry, a rapidly growing field focused on efficient and selective reactions. The compound’s hydrazide moiety allows for rapid conjugation with aldehydes and ketones, making it ideal for biomolecular labeling and surface modification. This aligns with the increasing demand for high-throughput screening and diagnostic assays in biotechnology.

From a safety perspective, Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide is handled under standard laboratory protocols, emphasizing proper ventilation and personal protective equipment. While it is not classified as a hazardous material, its reactivity requires careful storage away from strong oxidizers and moisture. Researchers often inquire about its solubility (commonly in DMSO or ethanol) and stability under various conditions, which are critical for experimental reproducibility.

In summary, Glycine, N-[(4-methylphenyl)sulfonyl]-, hydrazide (CAS No. 3619-20-3) is a multifaceted compound with significant applications in pharmaceuticals, biochemistry, and materials science. Its relevance in modern research, particularly in drug development and bioconjugation, underscores its importance as a building block for innovative scientific advancements. As the scientific community continues to explore its potential, this compound remains a key player in the evolving landscape of chemical research.